1-(4-chlorobenzyl)-N-(3,4-dimethylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(3,4-dimethylphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H20ClN3O2/c1-15-5-10-20(12-16(15)2)27-23(29)21-13-18-4-3-11-26-22(18)28(24(21)30)14-17-6-8-19(25)9-7-17/h3-13H,14H2,1-2H3,(H,27,29)
• InChI Key: KLVNSLCOODFIPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol

Description

1-(4-chlorobenzyl)-N-(3,4-dimethylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C24H20ClN3O2 and its molecular weight is 417.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The chemical compound is related to a class of compounds known for their significant cytotoxic activities. For instance, derivatives of 1,8-naphthyridine, such as those synthesized from 4-dimethylaminomethylene-6-methyl-4H-pyrano[4,3-b]quinoline-1,3-dione reacting with primary amines, have demonstrated potent cytotoxic properties. These compounds showed significant growth inhibitory properties against murine P388 leukemia, Lewis lung carcinoma (LLTC), and human Jurkat leukemia cell lines, with some compounds achieving IC50 values less than 10 nM. Furthermore, a subset of these compounds was tested in vivo against subcutaneous colon 38 tumors in mice, where a single dose was found to be curative for certain derivatives in this refractory model (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Chemical Synthesis Techniques

A convenient synthesis approach for 1-aryl-4-hydroxy-N, N-dimethyl-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamides has been developed, demonstrating a simplified method for producing a range of carboxamide derivatives. This technique involves reacting 3-(2-chloropyridin-3-yl)-N, N-di-methyl-3-oxopropanamide with aryl isocyanates in the presence of sodium hydride, yielding the desired products in moderate yields (Kobayashi, Iitsuka, Fukamachi, & Konishi, 2009).

Mechanistic Insights and Pharmaceutical Potential

Research into the stereochemistry of certain naphthyridine derivatives has unveiled slow rotation around a sterically constrained dimethylamide substituent, resulting in the observation of slowly interconverting enantiomers. This phenomenon, observed in a preclinical pharmaceutical candidate, has implications for the development of chiral molecular switches and the understanding of racemization kinetics under various conditions. Such insights are crucial for the pharmaceutical development of enantiomerically pure compounds and could lead to applications in write-protectable molecular switches (Welch, Biba, Pye, Angelaud, & Egbertson, 2008).